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Compound of Interest

Compound Name: Agronex

Cat. No.: B1211153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The substance identified by the CAS number 8015-42-7, commercially known as Agronex, is

not a discrete chemical entity. Rather, it is a formulated product, specifically a non-ionic

coadjuvant, manufactured by Agrofercol. This technical guide will delve into the chemical

nature of its components, offering insights for researchers and professionals in drug

development and related scientific fields. It is crucial to note that "Agronex" is a trade name,

and other companies may use the same name for entirely different products. This guide

focuses on the agricultural adjuvant.

The primary function of Agronex is to enhance the efficacy of agricultural chemicals by acting

as a surfactant. It achieves this by reducing the surface tension of water, leading to more

uniform mixtures and improved penetration of active ingredients into plant tissues.

Chemical Composition
Agronex is a mixture of two main classes of non-ionic surfactants:

Arylpolyethylene glycol ether (13.725%): This component belongs to the family of aryl C-

ethers. These are compounds where a polyoxyethylene chain is attached to an aromatic ring

through an ether linkage. A representative, though not explicitly confirmed, member of this

class is Polyoxyethylene Aryl Ether, which has been assigned the CAS number 9041-09-2.
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Ethoxylated alkylpolyether alcohol (13.725%): This is a broad class of surfactants derived

from the ethoxylation of fatty alcohols. The general structure consists of a hydrophobic alkyl

chain and a hydrophilic polyethylene glycol chain. The specific properties of these

surfactants depend on the length of the alkyl chain and the degree of ethoxylation. Various

CAS numbers are associated with this class, for instance, 68439-49-6 for C16-18 alcohol

ethoxylates and 68439-46-3 for C9-C11 alcohol ethoxylates.

Due to the proprietary nature of the formulation, the precise chemical structures and

proportions of the specific congeners within these classes in Agronex are not publicly

available. This variability is a critical consideration for any experimental design or application.

Physicochemical Properties
The following table summarizes the general physicochemical properties of Agronex and its

constituent classes of compounds, based on available data. It is important to recognize that

these are general values and can vary depending on the specific composition of the mixture.

Property
Agronex (as a
product)

Arylpolyethylene
glycol ether
(general)

Ethoxylated
alkylpolyether
alcohol (general)

Appearance Liquid
Colorless to pale

yellow liquid

Colorless to pale

yellow liquid

pH (10% solution) 8.5 Neutral Neutral

Density 1.0 g/mL Varies ~0.9-1.0 g/mL

Solubility Soluble in water Soluble in water Soluble in water

Odor Mild, alcoholic Mild Mild, alcoholic

Experimental Protocols
Detailed experimental protocols for a proprietary mixture like Agronex are not available in the

public domain. However, researchers can devise protocols to characterize its properties based

on standard surfactant analysis methods.
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1. Determination of Critical Micelle Concentration (CMC): The CMC is a fundamental property

of a surfactant. It can be determined by measuring the change in a physical property of the

surfactant solution as a function of concentration. Common methods include:

Surface Tensiometry: Measuring the surface tension of solutions at various concentrations

using a tensiometer (e.g., Du Noüy ring method or Wilhelmy plate method). The CMC is

identified as the point where the surface tension ceases to decrease significantly with

increasing concentration.

Conductivity Measurement: For ionic surfactants, conductivity changes can indicate micelle

formation. While Agronex is non-ionic, this method is generally not applicable.

Spectroscopic Methods: Using fluorescent probes (e.g., pyrene) that exhibit changes in their

spectral properties upon incorporation into micelles.

2. Assessment of Wetting and Spreading Properties: The efficacy of an adjuvant is often

related to its ability to wet and spread on a surface. This can be quantified by:

Contact Angle Measurement: A goniometer can be used to measure the contact angle of a

droplet of the Agronex solution on a hydrophobic surface (e.g., paraffin wax or a specific leaf

surface). A lower contact angle indicates better wetting.

3. Emulsification Stability Assays: To test the ability of Agronex to stabilize emulsions (e.g., of

an oil-based pesticide in water):

Prepare an emulsion of a model oil and water with a specific concentration of Agronex.

Monitor the stability of the emulsion over time by observing phase separation or by using

light scattering techniques to measure droplet size distribution.

Visualizing the Chemical Nature of Agronex
Components
The following diagrams, generated using the DOT language, illustrate the general chemical

structures of the surfactant classes present in Agronex and a conceptual workflow for their

analysis.
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General Structure of Agronex Components

Arylpolyethylene glycol ether

Ethoxylated alkylpolyether alcohol
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Caption: General chemical structures of the two main surfactant classes in Agronex.

Conceptual Workflow for Agronex Characterization

Agronex Sample

Chromatographic Separation
(e.g., HPLC, GC)

Physicochemical Property
Testing (CMC, Contact Angle)

Structural Identification
(e.g., MS, NMR) Quantification of Components

Performance Evaluation
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Caption: A conceptual workflow for the chemical and functional characterization of Agronex.

Conclusion
Agronex, with CAS number 8015-42-7, is a formulated surfactant blend rather than a single

chemical compound. Its primary components are arylpolyethylene glycol ethers and

ethoxylated alkylpolyether alcohols. Due to the proprietary and potentially variable nature of its

exact composition, a detailed, universally applicable technical guide is challenging to construct.

Researchers and drug development professionals should approach the use of Agronex with

the understanding that it is a mixture of non-ionic surfactants. For precise experimental work, it

is recommended to either characterize the specific batch of the product being used through

analytical techniques or to source well-defined, individual surfactant molecules that fall within

the classes of compounds present in Agronex. This will ensure reproducibility and a clearer

understanding of the structure-activity relationships in any given application.

To cite this document: BenchChem. [An In-depth Technical Examination of Agronex: A
Surfactant Adjuvant]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211153#agronex-cas-number-and-chemical-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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